Cas no 131110-20-8 (6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol)

6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol structure
131110-20-8 structure
Product Name:6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol
CAS No:131110-20-8
MF:C12H19NO3S
MW:257.349162340164
CID:2770118
PubChem ID:19980034
Update Time:2025-04-21

6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9810735
    • BXZMJZRUPDRVFD-UHFFFAOYSA-N
    • DTXSID60601633
    • 6-(4-Aminobenzene-1-sulfonyl)hexan-1-ol
    • (4-Aminophenyl)-(6-hydroxyhexyl)sulfone
    • 131110-20-8
    • Inchi: 1S/C12H19NO3S/c13-11-5-7-12(8-6-11)17(15,16)10-4-2-1-3-9-14/h5-8,14H,1-4,9-10,13H2
    • InChI Key: BXZMJZRUPDRVFD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(CCCCCCO)(=O)=O

Computed Properties

  • Exact Mass: 257.10856464Da
  • Monoisotopic Mass: 257.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 88.8Ų
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